Cas no 107-61-9 (1,4-Oxathiane, 4,4-dioxide)

• Product Name: 1,4-Oxathiane, 4,4-dioxide
• CAS No: 107-61-9
• MF: C₄H₈O₃S
• MW: 136.169520378113
• MDL: MFCD00011683
• CID: 35446
• PubChem ID: 87568553
• Update Time: 2025-04-18

1,4-Oxathiane, 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiane 4,4-dioxide
• 4,4-Dioxo-1,4-oxathiane
• 1,4-Thioxane-1,1-dioxide
• 1,4-Thioxane 1,1-Dioxide
• usafdo-38
• NSC 39595
• thioxanesulfone
• p-thioxanesulfone
• 1,4-Oxathianesulfone
• oxathiane4,4-dioxide
• 1,4-Thioxan-1,1-dioxide
• Thioxane sulfone
• p-Thioxane sulfone
• 1,4-OXATHIANE, 4,4-DIOXIDE
• Oxathiane 4,4-dioxide
• 1,4lambda6-oxathiane-4,4-dione
• 1, 4,4-dioxide
• WLN: T6O DSWTJ
• p-Oxathiane-4,4-dioxide
• 1.4-Thioxan-1.1-dioxid
• 1,4??-oxathiane-4,4-dione
• 1,4lambda-oxathiane-4,4-dio
• MFCD00011683
• 107-61-9
• CHEBI:194844
• DTXSID2059352
• FT-0606933
• EINECS 203-507-7
• CS-0128435
• WWRUZECKUVNAPB-UHFFFAOYSA-N
• AS-58120
• BRN 0110609
• NSC-39595
• 1,4-oxathiane sulfone
• SCHEMBL256062
• AKOS005146231
• USAF DO-38
• D70978
• UNII-RE8GT96GQ7
• InChI=1/C4H8O3S/c5-8(6)3-1-7-2-4-8/h1-4H
• SY048211
• NSC39595
• EN300-64208
• Q-101896
• Z992614860
• 4-19-00-00034 (Beilstein Handbook Reference)
• RE8GT96GQ7
• NS00041137
• D2108
• 1,4lambda~6~-oxathiane-4,4-dione
• 1,4-Oxathiane-4,4-dioxide
• DTXCID5033044
• AAA10761
• 203-507-7
• 1,4-Oxathiane, 4,4-dioxide

• MDL： MFCD00011683
• Inchi： 1S/C4H8O3S/c5-8(6)3-1-7-2-4-8/h1-4H2
• InChI Key： WWRUZECKUVNAPB-UHFFFAOYSA-N
• SMILES： S1(CCOCC1)(=O)=O
• BRN： 0110609

Computed Properties

• Exact Mass: 136.01900
• Monoisotopic Mass: 136.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.283 (estimate)
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 339.691 ℃ at 760 mmHg
• Flash Point: 159.2±25.9 °C
• Refractive Index: 1.4640 (estimate)
• PSA: 51.75000
• LogP: 0.51220
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,4-Oxathiane, 4,4-dioxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• RTECS：RP4375000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates